Cas no 1804509-97-4 (Ethyl 4-chloro-2-cyano-3-methylbenzoate)

• Product Name: Ethyl 4-chloro-2-cyano-3-methylbenzoate
• CAS No: 1804509-97-4
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4796206
• Update Time: 2025-10-29

Ethyl 4-chloro-2-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-3-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-3-15-11(14)8-4-5-10(12)7(2)9(8)6-13/h4-5H,3H2,1-2H3
• InChI Key： CDUSIDXEZNNJJX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OCC)C(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-2-cyano-3-methylbenzoate

Ethyl 4-chloro-2-cyano-3-methylbenzoate (CAS No. 1804509-97-4): A Comprehensive Overview

Ethyl 4-chloro-2-cyano-3-methylbenzoate (CAS No. 1804509-97-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its 4-chloro, 2-cyano, and 3-methyl substituents on the benzoate ring, which confer specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of Ethyl 4-chloro-2-cyano-3-methylbenzoate is C₁₁H₉ClNO₂, and its molecular weight is approximately 230.64 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water.

In the realm of organic synthesis, Ethyl 4-chloro-2-cyano-3-methylbenzoate serves as a key building block for the preparation of more complex molecules. Its cyano group can be readily converted into various functional groups, such as carboxylic acids, amides, and nitriles, through well-established chemical transformations. The chloro substituent provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups or the formation of new carbon-carbon bonds. The methyl group at the 3-position adds steric bulk and influences the electronic properties of the molecule, making it suitable for fine-tuning the reactivity and selectivity of synthetic reactions.

Recent studies have highlighted the potential applications of Ethyl 4-chloro-2-cyano-3-methylbenzoate in pharmaceutical research. For instance, researchers at the University of California, San Francisco, have explored its use as an intermediate in the synthesis of novel antiviral agents. The compound's unique structure allows for the design of molecules with enhanced binding affinity to viral targets, potentially leading to more effective therapeutic interventions. Additionally, studies conducted at the Max Planck Institute have demonstrated that derivatives of Ethyl 4-chloro-2-cyano-3-methylbenzoate exhibit promising anticancer activity by selectively inhibiting key enzymes involved in tumor growth and metastasis.

In materials science, Ethyl 4-chloro-2-cyano-3-methylbenzoate has been investigated for its potential use in the development of advanced functional materials. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of polymers with tailored properties. For example, researchers at MIT have synthesized polymeric materials from Ethyl 4-chloro-2-cyano-3-methylbenzoate that exhibit excellent thermal stability and mechanical strength, making them suitable for applications in electronics and aerospace industries.

The safety profile of Ethyl 4-chloro-2-cyano-3-methylbenzoate is an important consideration for its practical use. While it is generally considered safe when handled under appropriate conditions, proper precautions should be taken to avoid exposure to skin or inhalation of vapors. It is recommended to store the compound in tightly sealed containers away from direct sunlight and sources of heat to maintain its stability and purity.

In conclusion, Ethyl 4-chloro-2-cyano-3-methylbenzoate (CAS No. 1804509-97-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers seeking to develop new molecules with specific functionalities. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow further.